Cas no 1269292-87-6 (1-Methyl-5-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-Methyl-5-(thiophen-3-yl)-1H-pyrazole
• CAS No: 1269292-87-6
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD20275408
• CID: 1089288
• Update Time: 2025-04-20

1-Methyl-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(thiophen-3-yl)-1H-pyrazole
• 1-methyl-5-thiophen-3-ylpyrazole
• AK139549
• FCH2311533
• 1H-Pyrazole, 1-methyl-5-(3-thienyl)-
• AX8221593

• MDL： MFCD20275408
• Inchi： 1S/C8H8N2S/c1-10-8(2-4-9-10)7-3-5-11-6-7/h2-6H,1H3
• InChI Key： XRWDQVRBGPLPSQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=NN1C

Computed Properties

• Exact Mass: 164.04100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 46.1

Experimental Properties

• PSA: 46.06000
• LogP: 2.14860

1-Methyl-5-(thiophen-3-yl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C